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Compound of Interest

Compound Name: 16-Methoxystrychnine

Cat. No.: B15588168

Disclaimer: Specific safety data for 16-Methoxystrychnine is not readily available. The
following guidance is based on the safety protocols for the closely related and highly toxic
compound, Strychnine. It is imperative to handle 16-Methoxystrychnine with extreme caution,
assuming it possesses a similar or greater hazard profile than Strychnine. A thorough risk
assessment should be conducted by qualified personnel before any handling.

Personal Protective Equipment (PPE)

Due to the high acute toxicity of the parent compound, Strychnine, which is fatal if swallowed or
in contact with skin, a stringent PPE protocol is mandatory.[1] This includes protection for the
respiratory system, eyes, face, and skin.[2][3]

Recommended PPE Ensemble (Modified Level C/B):
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PPE Category

Required Equipment

Specifications &
Justification

Respiratory Protection

NIOSH-approved Full-Face
Air-Purifying Respirator (APR)
or Self-Contained Breathing
Apparatus (SCBA)

Required when dusts are
generated. Given the high
toxicity, an SCBA offers the
highest level of respiratory
protection and should be used
for any non-routine operations
or spills.[2][4][5]

Eye and Face Protection

Full-face respirator provides
integral eye and face
protection. If not using a full-
face respirator, chemical
splash goggles and a face

shield are mandatory.

Protects against splashes and

airborne particles.[3][6]

Skin and Body Protection

Chemical-resistant suit or
coveralls (disposable

recommended).

Provides full body protection

from skin contact.[2][3]

Hand Protection

Double-gloving with chemical-

resistant gloves (e.g., Nitrile).

Inner and outer gloves provide
an extra layer of protection in
case of a breach.[2][4][5]
Nitrile gloves offer good
resistance to many solvents

and bases.[6]

Footwear

Chemical-resistant boots with

steel toe and shank.

Protects feet from spills and
falling objects.[2][4][5]

Operational Plan for Handling

A systematic approach is crucial to minimize exposure risk. The following step-by-step plan

outlines the key phases of handling 16-Methoxystrychnine.

|. Preparation:
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o Designated Area: All work with 16-Methoxystrychnine must be conducted in a designated
area, such as a certified chemical fume hood, to control airborne particles.[7]

o Emergency Equipment: Ensure an eyewash station, safety shower, and a spill kit are readily
accessible and personnel are trained in their use.

o Decontamination: Prepare a decontamination area for personnel and equipment.

e Personnel Training: All personnel must be thoroughly trained on the hazards of Strychnine
(and by extension, 16-Methoxystrychnine), the specific handling procedures, and
emergency protocols.

[I. Handling Procedure:

e Donning PPE: Put on all required PPE in the correct sequence before entering the
designated handling area.

e Weighing and Aliquoting: Conduct all weighing and aliquoting of the compound within the
chemical fume hood to prevent the generation of dust.

¢ Solution Preparation: When preparing solutions, add the solid compound to the solvent
slowly to avoid splashing.

e Avoid Contact: Do not allow the compound to come into contact with eyes, skin, or clothing.

[1]

No Personal Items: Do not eat, drink, or smoke in the handling area.[1][7]

[ll. Post-Handling:

o Decontamination: Thoroughly decontaminate all surfaces and equipment after use.

» Doffing PPE: Remove PPE in the designated area, taking care to avoid self-contamination.

e Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after
handling.[1][7]

Disposal Plan
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Proper disposal is critical to prevent environmental contamination and accidental exposure.

o Waste Collection: All waste contaminated with 16-Methoxystrychnine, including disposable
PPE, weighing papers, and pipette tips, must be collected in a designated, sealed, and
clearly labeled hazardous waste container.

o Waste Disposal: Dispose of all waste in accordance with local, state, and federal regulations
for highly toxic substances.[7] Do not allow the product to enter drains, as Strychnine is very
toxic to aquatic life with long-lasting effects.[1]

Emergency Procedures

Spill Response:
e Evacuate the immediate area.
o Alert personnel and the designated safety officer.

« If safe to do so, and with the appropriate PPE (including SCBA), cover the spill with an
absorbent material from a chemical spill kit.

e Collect the absorbed material into a labeled hazardous waste container.
o Decontaminate the spill area.
First Aid:

 Inhalation: Move the person to fresh air. Immediately call a physician. If breathing has
stopped, provide artificial respiration.[7]

» Skin Contact: Immediately remove all contaminated clothing. Rinse the skin with plenty of
water. Call a physician immediately.[1]

o Eye Contact: Rinse out with plenty of water. Remove contact lenses if present and easy to
do. Continue rinsing. Call an ophthalmologist.

 Ingestion: Give water to drink (two glasses at most). Seek medical advice immediately.[1][7]
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Hazard Data Summary (Based on Strychnine)

Hazard Category GHS Classification Hazard Statement

Acute Toxicity (Oral) Category 1 H300: Fatal if swallowed

Acute Toxicity (Dermal) Category 1 H310: Fatal in contact with skin
Aquatic Toxicity (Acute) Category 1 H400: Very toxic to aquatic life

) o ) H410: Very toxic to aquatic life
Aquatic Toxicity (Chronic) Category 1 ] ]
with long lasting effects

Experimental Workflow and Safety Protocol
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Caption: Workflow for safely handling 16-Methoxystrychnine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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